8-(methylsulfonyl)FAD
8-(methylsulfonyl)FAD
Brand Name:
Vulcanchem
CAS No.:
149091-08-7
VCID:
VC0233139
InChI:
InChI=1S/C27H33N9O17P2S/c1-10-3-11-12(4-16(10)56(2,48)49)35(24-18(32-11)25(42)34-27(43)33-24)5-13(37)19(39)14(38)6-50-54(44,45)53-55(46,47)51-7-15-20(40)21(41)26(52-15)36-9-31-17-22(28)29-8-30-23(17)36/h3-4,8-9,13-15,19-21,26,37-41H,5-7H2,1-2H3,(H,44,45)(H,46,47)(H2,28,29,30)(H,34,42,43)
SMILES:
CC1=CC2=C(C=C1S(=O)(=O)C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
Molecular Formula:
C27H33N9O17P2S
Molecular Weight:
849.6 g/mol
8-(methylsulfonyl)FAD
CAS No.: 149091-08-7
Main Products
VCID: VC0233139
Molecular Formula: C27H33N9O17P2S
Molecular Weight: 849.6 g/mol
| CAS No. | 149091-08-7 |
|---|---|
| Product Name | 8-(methylsulfonyl)FAD |
| Molecular Formula | C27H33N9O17P2S |
| Molecular Weight | 849.6 g/mol |
| IUPAC Name | [[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [2,3,4-trihydroxy-5-(7-methyl-8-methylsulfonyl-2,4-dioxobenzo[g]pteridin-10-yl)pentyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C27H33N9O17P2S/c1-10-3-11-12(4-16(10)56(2,48)49)35(24-18(32-11)25(42)34-27(43)33-24)5-13(37)19(39)14(38)6-50-54(44,45)53-55(46,47)51-7-15-20(40)21(41)26(52-15)36-9-31-17-22(28)29-8-30-23(17)36/h3-4,8-9,13-15,19-21,26,37-41H,5-7H2,1-2H3,(H,44,45)(H,46,47)(H2,28,29,30)(H,34,42,43) |
| Standard InChIKey | KLHNBGPKXHQYCN-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1S(=O)(=O)C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Canonical SMILES | CC1=CC2=C(C=C1S(=O)(=O)C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Synonyms | 8-(methylsulfonyl)FAD |
| PubChem Compound | 192431 |
| Last Modified | Nov 11 2021 |
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